And1-IN-1 vs. BZA: A 6.5-Fold Difference in And-1 Degradation Potency in IGROV1 Ovarian Cancer Cells
In a direct head-to-head comparison, And1-IN-1 (CH3) and its closest analog BZA were assessed for their ability to reduce And-1 protein levels in IGROV1 ovarian cancer cells. The study reported distinct IC50 values for each compound, quantifying their relative potencies [1].
| Evidence Dimension | And-1 Protein Expression Reduction |
|---|---|
| Target Compound Data | IC50 = 2.08 µM |
| Comparator Or Baseline | Bazedoxifene Acetate (BZA): IC50 = 0.32 µM |
| Quantified Difference | BZA is 6.5-fold more potent than And1-IN-1 (CH3) in this assay (0.32 µM vs. 2.08 µM). |
| Conditions | IGROV1 ovarian cancer cell line; And-1 luciferase reporter assay |
Why This Matters
This demonstrates that while both are And-1 degraders, they are not interchangeable due to a 6.5-fold potency difference, and the choice depends on whether a more potent (BZA) or a less potent but potentially cleaner tool (CH3) is required for the experimental model.
- [1] Li J, Zhang Y, Sun J, Chen L, Gou W, Chen CW, et al. Discovery and characterization of potent And-1 inhibitors for cancer treatment. Clin Transl Med. 2021 Dec;11(12):e627. View Source
